Cas no 80638-53-5 ((sec-Butylamino)(oxo)acetic Acid)

• Product name: (sec-Butylamino)(oxo)acetic Acid
• CAS No: 80638-53-5
• MF: C₆H₁₁NO₃
• MW: 145.15644
• MDL: MFCD09971254
• CID: 985900
• PubChem ID: 16112061

(sec-Butylamino)(oxo)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(sec-Butylamino)-2-oxoacetic acid
• (SEC-BUTYLAMINO)(OXO)ACETIC ACID
• 2-(butan-2-ylamino)-2-oxoacetic acid
• (butan-2-ylamino)(oxo)acetic acid
• [(1-methylpropyl)amino]oxo-acetic acid
• [(sec-butyl)carbamoyl]formic acid
• Ester,31
• N-(dl-sek.-Butyl)-oxamidsaeure
• N-sec-butyloxamic acid
• oxalic acid mono-(dl-sec-butylamide)
• Oxalsaeure-mono-(dl-sek.-butylamid)
• Oxamic Acid
• [(Butan-2-yl)amino](oxo)acetic acid
• CS-0313876
• Oxamic Acid/Ester, 31
• [(butan-2-yl)carbamoyl]formic acid
• AKOS005172240
• SCHEMBL24192977
• VS-00634
• 80638-53-5
• BDBM93313
• DTXSID20583002
• MFCD09971254
• FT-0679596
• Carbasalatecalcium
• 2-(sec-Butylamino)-2-oxoaceticacid
• BBL000518
• STK499907
• ALBB-009524
• acetic acid, [(1-methylpropyl)amino]oxo-
• (sec-Butylamino)(oxo)acetic Acid

• MDL： MFCD09971254
• Inchi： InChI=1S/C6H11NO3/c1-3-4(2)7-5(8)6(9)10/h4H,3H2,1-2H3,(H,7,8)(H,9,10)
• InChI Key： VARKFMHUVKZOHE-UHFFFAOYSA-N
• SMILES： CCC(C)NC(=O)C(=O)O

Computed Properties

• Exact Mass: 145.07400
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 0.37660

(sec-Butylamino)(oxo)acetic Acid Security Information

• HazardClass：IRRITANT

Additional information on (sec-Butylamino)(oxo)acetic Acid

Comprehensive Guide to (sec-Butylamino)(oxo)acetic Acid (CAS No. 80638-53-5): Properties, Applications, and Market Insights

(sec-Butylamino)(oxo)acetic Acid (CAS No. 80638-53-5) is a specialized organic compound with a unique molecular structure, combining a sec-butylamino group and an oxoacetic acid moiety. This compound has garnered attention in various industrial and research applications due to its versatile reactivity and functional properties. In this article, we delve into its chemical characteristics, synthesis methods, applications, and emerging trends in the market.

The molecular formula of (sec-Butylamino)(oxo)acetic Acid is C₆H₁₁NO₃, with a molecular weight of 145.16 g/mol. Its structure features a secondary butylamine group attached to a keto acid functionality, making it a valuable intermediate in organic synthesis. Researchers often explore its role in the development of pharmaceutical intermediates, agrochemicals, and specialty chemicals. The compound's solubility in polar solvents like water and ethanol enhances its utility in laboratory and industrial settings.

One of the key applications of (sec-Butylamino)(oxo)acetic Acid is in the synthesis of bioactive molecules. Its reactive oxoacetic acid group allows for facile derivatization, enabling the creation of novel compounds with potential therapeutic properties. Recent studies have highlighted its use in designing enzyme inhibitors and ligands for metal coordination, which are critical in drug discovery and material science. Additionally, its sec-butylamino moiety contributes to lipophilicity, a desirable trait in drug candidates targeting membrane-bound receptors.

From an industrial perspective, (sec-Butylamino)(oxo)acetic Acid is employed in the production of flavors and fragrances. Its ability to undergo condensation reactions makes it a precursor for heterocyclic compounds, which are prevalent in perfumery and food additives. The compound's stability under mild conditions further enhances its appeal for large-scale manufacturing processes.

Market trends indicate a growing demand for (sec-Butylamino)(oxo)acetic Acid in the green chemistry sector. With increasing emphasis on sustainable practices, researchers are exploring its role in catalysis and biodegradable materials. The compound's potential as a chelating agent in environmentally friendly formulations aligns with global efforts to reduce hazardous chemical usage. Companies specializing in fine chemicals are actively investing in its production to meet the rising needs of eco-conscious industries.

Frequently asked questions about (sec-Butylamino)(oxo)acetic Acid include its safety profile, storage conditions, and supplier availability. While the compound is not classified as hazardous under standard regulations, proper handling protocols, such as the use of personal protective equipment (PPE), are recommended. It is typically stored in a cool, dry place away from strong oxidizing agents to maintain stability. Reputable suppliers offer high-purity grades for research and industrial applications, ensuring consistent quality.

In conclusion, (sec-Butylamino)(oxo)acetic Acid (CAS No. 80638-53-5) is a multifaceted compound with significant potential across multiple domains. Its unique chemical properties, coupled with its applications in pharmaceuticals, agrochemicals, and green chemistry, make it a subject of ongoing research and commercial interest. As industries continue to innovate, the demand for this versatile intermediate is expected to rise, solidifying its position in the global chemical market.